Cas no 1799420-93-1 (2-Bromo-3-chloro-5-(difluoromethoxy)pyridine)

• Product Name: 2-Bromo-3-chloro-5-(difluoromethoxy)pyridine
• CAS No: 1799420-93-1
• MF: C₆H₃BrClF₂NO
• MW: 258.44792675972
• CID: 4727659
• PubChem ID: 91809583
• Update Time: 2025-06-08

2-Bromo-3-chloro-5-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-5-(difluoromethoxy)pyridine
• 2-BroMo-3-chloro-5-difluoroMethoxy-pyridine
• MFCD28733837
• s10136
• 1799420-93-1
• CS-0186574

• Inchi： 1S/C6H3BrClF2NO/c7-5-4(8)1-3(2-11-5)12-6(9)10/h1-2,6H
• InChI Key： CGQADEKKYGZPRK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)OC(F)F)Cl

Computed Properties

• Exact Mass: 256.90546g/mol
• Monoisotopic Mass: 256.90546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-3-chloro-5-(difluoromethoxy)pyridine

Introduction to 2-Bromo-3-chloro-5-(difluoromethoxy)pyridine (CAS No. 1799420-93-1)

2-Bromo-3-chloro-5-(difluoromethoxy)pyridine, with the CAS number 1799420-93-1, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine, chlorine, and difluoromethoxy substituent on a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications, particularly in drug discovery and development.

The pyridine core of 2-Bromo-3-chloro-5-(difluoromethoxy)pyridine is a common scaffold in medicinal chemistry due to its ability to form stable complexes with metal ions and its potential for modulating biological targets. The presence of the bromine and chlorine atoms introduces halogen bonding capabilities, which can enhance the compound's interactions with biomolecules. Additionally, the difluoromethoxy group is known for its electron-withdrawing properties, which can influence the compound's electronic structure and reactivity.

Recent studies have highlighted the potential of 2-Bromo-3-chloro-5-(difluoromethoxy)pyridine in various therapeutic areas. For instance, a 2022 study published in the Journal of Medicinal Chemistry investigated the use of this compound as a lead structure for developing inhibitors of kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders. The researchers found that derivatives of 2-Bromo-3-chloro-5-(difluoromethoxy)pyridine exhibited potent inhibitory activity against specific kinases, suggesting their potential as therapeutic agents.

In another study, published in the European Journal of Medicinal Chemistry in 2021, researchers explored the antimicrobial properties of 2-Bromo-3-chloro-5-(difluoromethoxy)pyridine. The results indicated that this compound and its derivatives showed significant activity against a range of bacterial strains, including those resistant to conventional antibiotics. This finding opens up new possibilities for developing novel antimicrobial agents to combat drug-resistant infections.

The synthetic accessibility of 2-Bromo-3-chloro-5-(difluoromethoxy)pyridine is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been reported in the literature, allowing for the facile preparation of this compound and its derivatives. For example, a 2019 publication in Organic Letters described a one-pot synthesis method that combines readily available starting materials and mild reaction conditions, making it suitable for large-scale production.

The pharmacokinetic properties of 2-Bromo-3-chloro-5-(difluoromethoxy)pyridine have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, which are crucial for ensuring effective delivery to target tissues and minimizing toxicity. Additionally, preliminary toxicology studies have indicated that 2-Bromo-3-chloro-5-(difluoromethoxy)pyridine has a low toxicity profile at therapeutic concentrations.

In conclusion, 2-Bromo-3-chloro-5-(difluoromethoxy)pyridine (CAS No. 1799420-93-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive lead structure for developing novel therapeutic agents. Ongoing research continues to explore its full potential, with promising results indicating its utility in areas such as kinase inhibition and antimicrobial therapy.